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Compound of Interest

Compound Name: CNI103

Cat. No.: B15574465

Disclaimer: CNI-1493 (also known as Semapimod) is a synthetic guanylhydrazone compound
intended for research use only[1]. As a specific Safety Data Sheet (SDS) with official disposal
instructions is not publicly available, the following procedures are based on established best
practices for the disposal of hazardous chemical waste in a laboratory setting. Researchers
must consult their institution's Environmental Health and Safety (EHS) department and the
manufacturer-supplied SDS for specific guidance before handling or disposing of this
compound.

The proper management of chemical waste is critical for ensuring laboratory safety and
environmental protection. All laboratory personnel must be trained on proper waste handling
and disposal procedures[2]. Under no circumstances should hazardous chemical waste be
disposed of via evaporation, sewer, or in the regular trash[3].

Step 1: Waste Characterization and Identification

Before disposal, all chemical waste must be properly identified and characterized. A laboratory
chemical is considered waste when it is no longer intended for use or reuse[4]. For CNI-1493,

this includes expired or surplus chemicals, solutions from experiments, contaminated labware,
and materials from spill clean-ups|[3].

Researchers should refer to the product's SDS to identify key hazard information. This data is
crucial for proper segregation and labeling.

Table 1: Key Data for Chemical Waste Profile of CNI-1493
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Parameter /| Data Point

Description

Location in SDS (Typical
Section)

Physical State

Solid (powder), Liquid (in

solution)

9: Physical and Chemical

Properties

Chemical Name

Semapimod; CNI-1493; N,N'-
bis[3,5-bis[N-
(diaminomethylideneamino)-C-
methylcarbonimidoyl]phenyl]

decanediamide

1: Identification / 3:

Composition

CAS Number

164301-51-3 (for
Tetrahydrochloride)

1: Identification / 3:

Composition

Known Hazards

Acute toxicity, specific organ
toxicity, etc. (Note: CNI-1493 is
a potent cytokine inhibitor)[1]

[5161[7]

2: Hazard(s) Identification

Personal Protective Equipment
(PPE)

Required gloves, eye

protection, lab coat

8: Exposure Controls/Personal

Protection

Incompatibilities

Chemicals that may react
violently or produce hazardous
gas when mixed (e.qg., strong

oxidizing agents)

7. Handling and Storage / 10:
Stability and Reactivity

pH of Aqueous Solution

Determines if the waste is

corrosive

9: Physical and Chemical

Properties

Step 2: Waste Segregation and Container Management

Proper segregation of chemical waste is mandatory to prevent dangerous reactions|[8].

o Designate a Waste Accumulation Area: Establish a specific, isolated area within the

laboratory for storing hazardous waste containers|[2].

o Use Compatible Containers: Collect CNI-1493 waste in a sturdy, leak-proof container that is

chemically compatible with the compound and any solvents used. The container must be in
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good condition with a secure, screw-top cap[4][8].

e Segregate Incompatibles: Do not mix CNI-1493 waste with other incompatible waste
streams. For example, keep organic solvent waste separate from acidic waste, and oxidizing
agents separate from organic compounds[8][9].

o Keep Containers Closed: Waste containers must remain sealed at all times, except when
adding waste[3][4].

o Utilize Secondary Containment: All liquid hazardous waste containers must be stored in
secondary containment, such as a bin or tray, to contain potential leaks or spills[3][4].

Step 3: Labeling and Documentation

Accurate labeling is a critical compliance and safety requirement.

e As soon as waste accumulation begins, affix a "Hazardous Waste" label provided by your
institution's EHS department to the container[2][4].

o Clearly list all chemical constituents by their full name—do not use abbreviations or chemical
formulas[4]. Include the percentage or concentration of each component.

o Record the date when waste was first added to the container.

Step 4: Disposal of Contaminated Materials and Empty
Containers

o Contaminated Labware: Glassware, pipette tips, and other disposable items contaminated
with CNI-1493 should be collected in a dedicated, puncture-proof container labeled as
hazardous waste[4][9].

o Empty Containers: A container that held CNI-1493 must be triple-rinsed with an appropriate
solvent (e.g., water, if soluble)[2][4]. The first rinsate must be collected and disposed of as
hazardous chemical waste[3]. After triple-rinsing and air-drying, deface or remove the
original label, and the container may then be disposed of as regular solid waste or recycled
according to institutional policy[2][3][4].
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Step 5: Arranging for Waste Pickup

Once a waste container is full or has been in accumulation for the maximum time allowed by
your institution (e.g., six months), contact your EHS department to schedule a waste pickup[3]
[9]. Do not overfill containers; leave at least one inch of headspace to allow for expansion[8].

Procedural Workflow for CNI-1493 Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of CNI-1493 waste.
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Identify CNI-1493 as Waste

H . *SAA: Satellite Accumulation Area
(Unused, Expired, Contaminated) ! Hmuiat

A\

Consult Safety Data Sheet (SDS)
& Institutional Policy

A

Determine Waste Characteristics
(Solid, Liquid, pH, Contaminants)

Preparation & Gharacterization

Select Compatible Container
(Leak-proof, Screw Cap)

Affix 'Hazardous Waste' Label
& Record Start Date

Segregate from Incompatibles
(e.g., Oxidizers, Acids)

Place in Secondary Containment

Containment & Segregation

Add Waste to Container
(Keep Closed When Not in Use)

Update Label with Contents
(Full Chemical Names & %)

Container Full or
Max Time Reached?

Contact EHS for Pickup Store in Designated SAA*

Document Waste Disposal

Accumulation & Disposal

Figure 1: CNI-1493 Waste Disposal Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of CNI-1493 chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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